Cas no 869785-93-3 (Ethyl 2-((tert-butoxycarbonyl)amino)-2-(pyrazin-2-yl)acetate)

• Product Name: Ethyl 2-((tert-butoxycarbonyl)amino)-2-(pyrazin-2-yl)acetate
• CAS No: 869785-93-3
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• MDL: MFCD16036667
• CID: 4717970
• Update Time: 2025-09-21

Ethyl 2-((tert-butoxycarbonyl)amino)-2-(pyrazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((tert-butoxycarbonyl)amino)-2-(pyrazin-2-yl)acetate
• ethyl 2-(tert-butoxycarbonylamino)-2-(pyrazin-2-yl
• Ethyl 2-((t-butoxycarbonyl)amino)-2-(pyrazin-2-yl)acetate
• Ethyl α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-pyrazineacetate (ACI)
• Pyrazineacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester (9CI)
• Ethyl 2-[[[(1,1-dimethylethyl)oxy]carbonyl]amino]-2-(2-pyrazinyl)acetate

• MDL： MFCD16036667
• Inchi： 1S/C13H19N3O4/c1-5-19-11(17)10(9-8-14-6-7-15-9)16-12(18)20-13(2,3)4/h6-8,10H,5H2,1-4H3,(H,16,18)
• InChI Key： XDAWCEDIQFLJAQ-UHFFFAOYSA-N
• SMILES： O=C(NC(C1C=NC=CN=1)C(OCC)=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 341
• Topological Polar Surface Area: 90.4